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Compound of Interest

Compound Name: 4-lodopicolinonitrile

Cat. No.: B133930

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-lodopicolinonitrile is a halogenated pyridine derivative of interest in medicinal chemistry
and drug discovery as a versatile building block. Its utility stems from the presence of three key
functional groups: a pyridine ring, a nitrile group, and an iodine atom, which can each be
subjected to a variety of chemical transformations. This technical guide provides an in-depth
overview of the commercial availability of 4-lodopicolinonitrile, a summary of its
physicochemical properties, and a generalized synthetic approach. Due to the limited publicly
available information on the specific biological applications of this compound, this guide also
presents a conceptual framework for its potential role in the drug discovery pipeline.

Commercial Availability

4-lodopicolinonitrile (CAS Number: 913836-19-8) is available from several commercial
suppliers. The purity and quantity offered can vary, and it is recommended to contact the
suppliers directly for the most current information. Below is a summary of known suppliers.
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Supplier Catalog Number Purity Quantity
Combi-Blocks (via
_ o 50-158-3688 95% 1g
Fisher Scientific)
Santa Cruz
) sc-281137
Biotechnology
Jigs Chemical R&D to Commercial
Reagentia RO0O6BHJ 250mg

GLR Innovations

95%

Note: Availability and specifications are subject to change. Please verify with the supplier.

Physicochemical Properties

A summary of the key physicochemical properties of 4-lodopicolinonitrile is presented below.

This data is essential for its handling, storage, and application in experimental settings.

Property Value

CAS Number 913836-19-8
Molecular Formula CeHsIN2
Molecular Weight 230.01 g/mol
Appearance

Melting Point

Boiling Point

Solubility

Note: Experimental data for some properties are not readily available in public literature.

Synthetic Approaches: A Generalized Protocol
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While a specific, detailed experimental protocol for the synthesis of 4-lodopicolinonitrile is not
widely published, a general approach can be inferred from the synthesis of structurally related
halopicolinonitriles. A common strategy involves the diazotization of an aminopicolinonitrile
followed by a Sandmeyer-type reaction with an iodide salt.

Hypothetical Experimental Protocol for the Synthesis of
4-lodopicolinonitrile from 4-Aminopicolinonitrile

Disclaimer: The following protocol is a generalized procedure and has not been optimized for
the synthesis of 4-lodopicolinonitrile. It should be adapted and optimized by a qualified
chemist.

Materials:

e 4-Aminopicolinonitrile

e Hydrochloric acid (HCI) or Sulfuric Acid (H2SOa)

e Sodium nitrite (NaNO2)

o Potassium iodide (KI)

e Ice

e Sodium thiosulfate (Na2S203) or Sodium bisulfite (NaHSO3)

¢ Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)
e Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)
Procedure:

» Diazotization: 4-Aminopicolinonitrile is dissolved in an aqueous acidic solution (e.g., HCl or
H2S0a4) and cooled to 0-5 °C in an ice bath. An aqueous solution of sodium nitrite is then
added dropwise while maintaining the temperature below 5 °C. The reaction is stirred for a
short period to ensure complete formation of the diazonium salt.
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« lodination (Sandmeyer Reaction): A solution of potassium iodide in water is prepared and
cooled. The cold diazonium salt solution is then added slowly to the potassium iodide
solution. Nitrogen gas evolution is typically observed. The reaction mixture is allowed to
warm to room temperature and stirred for several hours to ensure complete reaction.

o Work-up: The reaction mixture is treated with a reducing agent such as sodium thiosulfate or
sodium bisulfite to quench any remaining iodine. The pH of the solution may be adjusted.

o Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent.
The combined organic layers are washed with brine, dried over an anhydrous drying agent,
and the solvent is removed under reduced pressure. The crude product can then be purified
by a suitable method such as column chromatography or recrystallization to yield 4-
lodopicolinonitrile.

Below is a graphical representation of this generalized synthetic workflow.

Generalized Synthesis of 4-Iodopicolinonitrile

Diazotization - _— Sandmeyer Reaction \queous Work-up Purification
(NaNO, ag. Acid, 0-5°C) ((0) (e.9., Chromatography)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-lodopicolinonitrile.

Potential Applications in Drug Discovery

While specific biological targets or signaling pathways for 4-lodopicolinonitrile are not
documented in publicly available literature, its structural motifs suggest its potential as a
valuable intermediate in drug discovery. The pyridine core is a common scaffold in many
approved drugs, and the nitrile and iodo groups offer handles for further chemical modification.

The nitrile group can act as a hydrogen bond acceptor or be hydrolyzed to a carboxylic acid or
amide. The iodine atom is an excellent leaving group for various cross-coupling reactions (e.g.,
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Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse substituents to
build molecular complexity.

The following diagram illustrates a conceptual workflow of how an intermediate like 4-
lodopicolinonitrile could be utilized in a drug discovery program.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b133930?utm_src=pdf-body
https://www.benchchem.com/product/b133930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Role of Intermediates in Drug Discovery
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Caption: A conceptual workflow for the use of an intermediate in drug discovery.
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Conclusion

4-lodopicolinonitrile is a commercially available chemical intermediate with potential
applications in the synthesis of more complex molecules for pharmaceutical research. While
detailed experimental protocols for its synthesis and specific biological data are scarce in the
public domain, its chemical structure suggests it is a versatile building block. Further research
into the reactivity and biological activity of derivatives of 4-lodopicolinonitrile may unveil its
potential in the development of novel therapeutics. Researchers and drug development
professionals are encouraged to consider this compound as a starting material for the
generation of new chemical entities.

« To cite this document: BenchChem. [Commercial Availability and Synthetic Overview of 4-
lodopicolinonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133930#commercial-availability-of-4-
iodopicolinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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